Cas no 35943-87-4 (6-Bromo-4-methyl-1,2-dihydronaphthalene)

• Product Name: 6-Bromo-4-methyl-1,2-dihydronaphthalene
• CAS No: 35943-87-4
• MF: C₁₁H₁₁Br
• MW: 223.109042406082
• MDL: MFCD28246607
• CID: 1472740
• PubChem ID: 19385143
• Update Time: 2025-05-23

6-Bromo-4-methyl-1,2-dihydronaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 6-bromo-1,2-dihydro-4-methyl-
• 7-bromo-1-methyl-3,4-dihydronaphthalene
• 6-Bromo-1,2-dihydro-4-methylnaphthalene
• 6-bromo-4-methyl-1,2-dihydronaphthalene
• 35943-87-4
• DB-383241
• SCHEMBL9483990
• 6-Bromo-4-methyl-1,2-dihydronaphthalene

• MDL： MFCD28246607
• Inchi： 1S/C11H11Br/c1-8-3-2-4-9-5-6-10(12)7-11(8)9/h3,5-7H,2,4H2,1H3
• InChI Key： YMDQYVDTEYCKEA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)=CCC2

Computed Properties

• Exact Mass: 222.00443
• Monoisotopic Mass: 222.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6-Bromo-4-methyl-1,2-dihydronaphthalene

Comprehensive Overview of 6-Bromo-4-methyl-1,2-dihydronaphthalene (CAS No. 35943-87-4): Properties, Applications, and Industry Insights

6-Bromo-4-methyl-1,2-dihydronaphthalene (CAS No. 35943-87-4) is a specialized organic compound belonging to the class of brominated dihydronaphthalene derivatives. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features, including a bromine substituent at the 6-position and a methyl group at the 4-position of the 1,2-dihydronaphthalene core. Its molecular formula, C₁₁H₁₁Br, and molecular weight of 223.11 g/mol make it a versatile intermediate for synthesizing complex molecules.

In recent years, the demand for halogenated aromatic compounds like 6-Bromo-4-methyl-1,2-dihydronaphthalene has surged, driven by their applications in drug discovery and organic electronics. Researchers frequently search for "synthesis methods for brominated naphthalenes" or "applications of 1,2-dihydronaphthalene derivatives," reflecting the compound's relevance in cutting-edge scientific endeavors. Its electron-rich aromatic system and steric effects from the methyl group contribute to its utility in cross-coupling reactions, a hot topic in modern organic chemistry.

The compound's physicochemical properties are critical for industrial applications. With a melting point ranging between 80–85°C and moderate solubility in organic solvents like dichloromethane and tetrahydrofuran, it is well-suited for laboratory-scale reactions. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize its purity, as evidenced by frequent searches for "CAS 35943-87-4 analysis methods."

From an SEO perspective, trending queries like "6-Bromo-4-methyl-1,2-dihydronaphthalene supplier" and "safety data for brominated aromatics" highlight market needs. Environmental and regulatory concerns have also spurred interest in "green synthesis of halogenated compounds," positioning this compound as a subject of sustainable chemistry research. Its role in developing OLED materials and pharmaceutical intermediates further aligns with industry trends toward functional materials.

In pharmaceutical contexts, 6-Bromo-4-methyl-1,2-dihydronaphthalene serves as a precursor for biologically active molecules, particularly in central nervous system (CNS) drug design. The bromine atom facilitates palladium-catalyzed couplings, enabling the construction of heterocyclic scaffolds—a technique widely discussed in forums on "advanced organic synthesis." Meanwhile, its methyl group enhances metabolic stability, a key consideration in medicinal chemistry optimization.

Emerging applications in agrochemicals and flavors/fragrances have expanded the compound's commercial viability. Patent literature reveals its use in photoactive materials, resonating with searches for "light-sensitive organic compounds." As industries prioritize high-purity intermediates, stringent quality control protocols for CAS No. 35943-87-4 remain a focal point for suppliers and researchers alike.

In conclusion, 6-Bromo-4-methyl-1,2-dihydronaphthalene exemplifies the intersection of structural versatility and industrial applicability. Its alignment with trends in sustainable synthesis, material science, and drug development ensures continued relevance. For laboratories and manufacturers, understanding its handling requirements and reactivity profile—common themes in technical inquiries—is essential for leveraging its full potential.